Cas no 941870-28-6 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide)

• Product Name: N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide
• CAS No: 941870-28-6
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5498593
• Update Time: 2025-07-15

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-N-(oxolan-2-ylmethyl)oxamide
• N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide

• Inchi： 1S/C15H24N2O5/c18-13(16-8-11-4-3-7-20-11)14(19)17-9-12-10-21-15(22-12)5-1-2-6-15/h11-12H,1-10H2,(H,16,18)(H,17,19)
• InChI Key： XIXWZMZLNMZBQZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)C(NCC1OC2(CCCC2)OC1)=O

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide

Introduction to N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide (CAS No. 941870-28-6)

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide, identified by its CAS number 941870-28-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate spirocyclic and heterocyclic structures, has garnered attention due to its potential applications in drug development and material science. The unique structural features of this compound, including the 1,4-dioxaspiro4.4nonan-2-yl and oxolan-2-yl moieties, contribute to its distinctive chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis and characterization of N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide have been the focus of several recent studies aimed at exploring its pharmacological potential. The spirocyclic framework of this compound offers a stable yet flexible scaffold that can be modified to enhance binding affinity and selectivity for biological targets. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of spirocyclic compounds in medicinal chemistry due to their ability to exhibit multiple binding modes and improved pharmacokinetic profiles. The presence of the 1,4-dioxaspiro4.4nonan-2-yl group in N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide contributes to its stability and rigidity, while the oxolan-2-yl moiety provides a site for functionalization and interaction with biological targets. These structural features make it an attractive candidate for further exploration in drug discovery.

The chemical properties of N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-yl)methylethanediamide have been thoroughly investigated through various spectroscopic and computational methods. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating the structure and dynamics of this compound. Additionally, computational studies have provided insights into its electronic structure and potential interactions with biological targets.

The pharmacological potential of N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N'-(oxolan-2-y l strong>)methylethanediamide has been explored in several preclinical studies. These studies have focused on its ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The compound has shown promising results in preliminary assays, indicating its potential as a therapeutic agent.

In conclusion, N-{(< strong >1 , 4 - dioxaspiro 4 . 4 non an - 2 - yl ) methyl } - N ' - ( ox o lan - 2 - y l ) meth y le thaned i am ide ( C A S N o . 9 41 870 - 28 - 6 ) is a compoun d wi th significant promise i n the f i eld o f pharma ceutical r esear ch . Its unique st ructural feat ures a nd p otent i al appl icat ions i n dr ug deve lopment make i t a valu able candi date f or furthe r i n vest igat ion . As resear ch conti nues to e xplor e the pharma col ogi cal p otent i al o f thi s com pound , i t is e xpected that new app licat ions and therapeutic uses will be discovered.